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Compound of Interest

Compound Name: Cyclazodone-d5

Cat. No.: B588233 Get Quote

For distribution to researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the available safety data, handling

precautions, and toxicological information for Cyclazodone-d5. Given that specific safety data

for the deuterated form is limited, this guide primarily relies on data from the parent compound,

Cyclazodone, assuming a similar toxicological profile.

Chemical and Physical Properties
Property Value

Chemical Name
2-(cyclopropylamino)-5-phenyl-1,3-oxazol-

4(5H)-one-d5

Molecular Formula C₁₂H₇D₅N₂O₂

Molecular Weight 221.28 g/mol (approx.)

CAS Number
Not available for d5 variant; 14461-91-7 for

parent compound

Appearance Solid

Melting Point 139-140 °C (parent compound)[1]

Hazard Identification and Classification
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Cyclazodone is classified as a hazardous substance. The following GHS classification is based

on data for the non-deuterated form.[1] Researchers should handle Cyclazodone-d5 with the

same level of caution.

GHS Pictograms:

alt text

alt text

Signal Word: Danger

Hazard Statements:

H301: Toxic if swallowed.[2][3]

H311: Toxic in contact with skin.[1]

H331: Toxic if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Toxicological Data
The primary toxicological information available for Cyclazodone is acute toxicity data in mice.

These studies are crucial for understanding the substance's potential immediate health effects.

Test Species Route Value

LD50 Mouse Oral 80 mg/kg

LD50 Mouse Intraperitoneal 81 mg/kg

LD50 Mouse Subcutaneous 142 mg/kg
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LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population

after a specified test duration.

Experimental Protocols
Detailed experimental protocols for the toxicological studies of Cyclazodone are not publicly

available. However, such studies generally follow standardized guidelines, such as those from

the Organisation for Economic Co-operation and Development (OECD).

General Protocol for Acute Oral Toxicity (based on
OECD Guideline 423)

Objective: To determine the acute oral toxicity of a substance.

Test Animals: Typically rodents, such as mice or rats, of a single sex.

Procedure:

A single dose of the substance is administered orally to a group of animals.

A stepwise procedure is used, with the results from one group determining the dose for the

next. This minimizes the number of animals required.

Animals are observed for a period of up to 14 days for signs of toxicity and mortality.

Observations include changes in skin, fur, eyes, and mucous membranes, as well as

respiratory, circulatory, autonomic, and central nervous system effects.

Endpoint: The LD50 value is calculated based on the mortality data.
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Acute Oral Toxicity Testing Workflow
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Click to download full resolution via product page

Caption: A generalized workflow for acute oral toxicity testing.

Mechanism of Action and Signaling Pathways
Cyclazodone is described as a centrally acting stimulant. While its precise mechanism of action

is not fully elucidated, it is believed to be a dopaminergic stimulant. This suggests that it may

enhance the activity of dopamine in the brain. The following diagram illustrates a plausible,

generalized signaling pathway for a dopaminergic agent.

Potential Dopaminergic Signaling Pathway
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Caption: A hypothetical signaling pathway for a dopaminergic stimulant.

Handling and Safety Precautions
Due to its toxicity, strict safety protocols must be followed when handling Cyclazodone-d5.

Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear impermeable gloves (e.g., nitrile).

Body Protection: Wear a lab coat.

Respiratory Protection: If working outside of a fume hood or with powders, a respirator may

be necessary.

First Aid Measures:

If Swallowed: Rinse mouth. Immediately call a POISON CENTER or doctor.

If on Skin: Remove contaminated clothing. Wash skin with plenty of soap and water.

If Inhaled: Move person to fresh air. If breathing is difficult, give oxygen.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Storage and Disposal:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Disposal of Cyclazodone-d5 and its containers must be in accordance with local, regional,

and national regulations. Do not allow it to enter the sewage system.

Conclusion
Cyclazodone-d5 is a research chemical with significant toxicological risks. All handling should

be performed by trained personnel in a controlled laboratory setting with appropriate personal

protective equipment. The information in this guide is intended to supplement, not replace, a

comprehensive risk assessment that should be conducted before any work with this compound

begins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588233#cyclazodone-d5-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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